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Compound of Interest

Compound Name: Jak-IN-34

Cat. No.: B12372914

Disclaimer: This document provides general guidance on the disposal of the research chemical
Jak-IN-34 based on information from safety data sheets for similar Janus kinase (JAK)
inhibitors. Researchers must consult the specific Safety Data Sheet (SDS) provided by the
manufacturer for Jak-IN-34 and adhere to all applicable federal, state, and local environmental
regulations. This information is intended to supplement, not replace, institutional and regulatory

protocols.

Proper handling and disposal of Jak-IN-34 are critical to ensure laboratory safety and
environmental protection. Based on data for analogous compounds, Jak-IN-34 should be
treated as a hazardous substance requiring specialized disposal procedures. Key hazards
include potential harm if swallowed, the ability to cause severe skin burns and eye damage,
possible respiratory irritation, and harm to aquatic life.

Chemical and Physical Properties

The following table summarizes key data for a structurally related JAK inhibitor, providing an
indication of the properties that may be expected. Users must refer to the vendor-specific SDS
for Jak-IN-34 for precise data.
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Property Data Source

Synonyms JAK2/TYK2-IN-1 DC Chemicals

Formula Ci19H13F4N702S DC Chemicals

Molecular Weight 479.41 g/mol DC Chemicals

CAS Number 2613434-12-9 DC Chemicals
-20°C (powder) or -80°C (in )

Storage DC Chemicals
solvent)

) ) Strong acids/alkalis, strong )
Incompatible Materials o ) DC Chemicals
oxidizing/reducing agents.[1]

Handling and Emergency Protocols

These protocols are essential for minimizing exposure and responding effectively to accidents.

1. Personal Protective Equipment (PPE): Before handling Jak-IN-34, ensure the following PPE
IS worn:

o Eye Protection: Safety goggles with side-shields.[1]
¢ Hand Protection: Chemical-resistant gloves (e.g., Nitrile).[2]
o Body Protection: Impervious laboratory coat.[1]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of dust or aerosols.[1]

2. Spill Response Protocol: In the event of a spill, follow these steps:
o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from spreading or entering drains.[3]
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e Absorb: For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth). For
solid spills, carefully sweep up the material to avoid creating dust.[4]

o Collect: Place the absorbed material and contaminated cleaning supplies into a designated,
sealed, and properly labeled hazardous waste container.[3]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

» Dispose: Treat all cleanup materials as hazardous waste.
3. First Aid Measures: Immediate action is required in case of exposure:

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[3]

» In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.

[3]

e In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[3]

« If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water. If the person is
conscious, provide water to drink. Call a physician or poison control center immediately.[1]

Step-by-Step Disposal Procedure
Jak-IN-34 and its containers must be disposed of as hazardous chemical waste. Do not
dispose of this material in standard laboratory trash or down the sanitary sewer.

e Segregate Waste:

o Solid Waste: Collect unused or waste Jak-IN-34 powder in its original container or a
clearly labeled, sealed hazardous waste container. This includes any contaminated items
like weigh paper or pipette tips.
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o Liquid Waste: Solutions containing Jak-IN-34 should be collected in a dedicated, sealed,
and properly labeled hazardous waste container. Ensure the container is compatible with
the solvent used.

o Contaminated Labware: Disposable items (gloves, bench paper, etc.) that are grossly
contaminated should be collected in a lined, sealed container designated for hazardous
chemical waste.[5][6] Empty chemical bottles should be collected for disposal by chemical
waste services, with caps left on.[5]

e Labeling:
o Attach a completed chemical waste tag to every waste container.[5]

o The label must clearly state "Hazardous Waste," list all chemical contents including "Jak-
IN-34" and any solvents, and specify the approximate concentrations and volumes.

o Include the date when the waste was first added to the container.[6]
o Storage:

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials.[1][7]

o Keep containers tightly closed except when adding waste.[3]
o The storage area should be cool and well-ventilated.[1]
e Arrange for Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department or the
designated chemical waste service to schedule a pickup.[5]

o Follow all institutional procedures for waste transfer and documentation. Disposal must be
carried out by a licensed hazardous waste hauler at an approved disposal facility.[7]

Disposal Workflow
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BENGHE

The following diagram outlines the decision-making process for the proper disposal of Jak-IN-

34 waste streams.
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Caption: Workflow for the safe segregation and disposal of Jak-IN-34 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12372914?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372914?utm_src=pdf-body
https://www.benchchem.com/product/b12372914?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC49684.html
https://jacksmfg.com/content/MSDS/10662.pdf
https://www.stemcell.com/media/files/msds/DX21616-SDS_1_0_0.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718298412000015905148635208291400/J0240_MSDS.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://nems.nih.gov/Documents/45819%20DHHS%20Proof.pdf
https://ehs.ucr.edu/sites/default/files/2019-04/sc-34_waste_handling_disposal_i.pdf
https://www.benchchem.com/product/b12372914#jak-in-34-proper-disposal-procedures
https://www.benchchem.com/product/b12372914#jak-in-34-proper-disposal-procedures
https://www.benchchem.com/product/b12372914#jak-in-34-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12372914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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